Cas no 56977-03-8 (Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)-)

• Product Name: Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)-
• CAS No: 56977-03-8
• MF: C₁₈H₂₂S₄
• MW: 366.627279758453
• CID: 347038
• PubChem ID: 71444376
• Update Time: 2025-04-19

Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,4-butanediylbis(thio)]bis[2-(methylthio)-
• 1-methylsulfanyl-2-[4-(2-methylsulfanylphenyl)sulfanylbutylsulfanyl]benzene
• 56977-03-8
• 1,4-bis(o-methylthiophenylthio)butane
• DTXSID30853162
• 1,1'-(Butane-1,4-diyldisulfanediyl)bis[2-(methylsulfanyl)benzene]

• Inchi： 1S/C18H22S4/c1-19-15-9-3-5-11-17(15)21-13-7-8-14-22-18-12-6-4-10-16(18)20-2/h3-6,9-12H,7-8,13-14H2,1-2H3
• InChI Key： HSFDGDUZOMIFFM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1SC)CCCCSC1C=CC=CC=1SC

Computed Properties

• Exact Mass: 366.06066
• Monoisotopic Mass: 366.06043540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 0